Cas no 2228676-30-8 (methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228676-30-8
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6077780
• PubChem ID: 165664947
• Update Time: 2025-07-28

methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate
• methyl 5-{[1-(aminomethyl)cyclopropyl]methyl}-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1740327
• 2228676-30-8

• Inchi： 1S/C11H17N3O2/c1-14-9(5-11(7-12)3-4-11)8(6-13-14)10(15)16-2/h6H,3-5,7,12H2,1-2H3
• InChI Key： VOWVHQHRQKGMBP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1CC1(CN)CC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228676-30-8): A Comprehensive Overview

Methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2228676-30-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropylmethyl group and an aminomethyl substituent, make it a promising candidate for further investigation in drug discovery and development.

The methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate molecule exhibits a unique combination of functional groups that contribute to its chemical reactivity and biological properties. The pyrazole core is a well-known scaffold in medicinal chemistry, often utilized in the design of drugs targeting various diseases. The cyclopropylmethyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. Additionally, the aminomethyl group provides a site for further chemical modification, allowing for the development of derivatives with enhanced pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate can interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary research suggests that this compound may exhibit inhibitory activity against certain kinases, which are implicated in cancer progression. The ability to modulate these kinases could lead to the development of novel anticancer agents.

The synthesis of methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropylmethyl group is particularly challenging due to its strained ring structure, which necessitates careful optimization of synthetic routes. However, recent methodologies have improved the efficiency of these reactions, making it more feasible to produce this compound on a larger scale.

In vitro studies have begun to elucidate the pharmacological properties of methyl 5-{1-(aminomethyl)cyclopropylmethyl}-1-methyl-1H-pyrazole-4-carboxylate. Initial experiments indicate that this compound demonstrates moderate binding affinity to several target proteins. Furthermore, its ability to inhibit specific enzymatic activities has been observed in cell-based assays. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development.

The structural flexibility of the methyl 5-{1-(aminomethcyclopropylmethylene)-l-methyI-IH-pyrazole-4-carboxylate molecule allows for the creation of numerous derivatives with tailored pharmacological properties. By modifying functional groups such as the cyclopropylmethyl or aminomethylation substituents, chemists can explore new chemical spaces and identify compounds with improved efficacy and reduced side effects. This approach aligns with current trends in drug discovery, where structure-based design plays a crucial role in optimizing therapeutic agents.

Future research directions for methyl 5-{1-(aminomethcyclopropylmethylene)-l-methyI-IH-pyrazole-4-carboxylate include exploring its pharmacokinetic profile and conducting preclinical studies to assess its safety and efficacy. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological targets and why it exhibits particular biological activities. These studies will be instrumental in determining whether this compound has the potential to progress into clinical trials.

The development of new pharmaceuticals relies heavily on innovative chemical synthesis methods and advanced analytical techniques. The case of methyl 5-{1-(aminomethcyclopropylethylene)-l-methyI-IH-pyrazole-4-carboxylate exemplifies how these tools can be used to discover and optimize novel therapeutic agents. As research continues, it is expected that more compounds like this will emerge from academic laboratories and pharmaceutical companies, contributing to advancements in medicine.